4-(4-Iodobenzoyl)-2-methylpyridine
Overview
Description
“4-(4-Iodobenzoyl)-2-methylpyridine” is a chemical compound that has gained attention in the field of scientific research. It is related to “4-Iodobenzoyl chloride”, which is employed in the preparation of pyrroles by reaction with imines and acetylenes mediated by isocyanides using palladium catalysis .
Synthesis Analysis
The synthesis of compounds related to “4-(4-Iodobenzoyl)-2-methylpyridine” has been studied. For instance, “4-Iodobenzoyl chloride” has been used in the preparation of N-(1-benzylpyrrolidin-3-yl)arylbenzamides, potential human dopamine D4 antagonists . A paper titled “Synthesis and Ligand Binding Studies of 4′‐Iodobenzoyl Esters of Tropanes and Piperidines at the Dopamine Transporter” provides more insights into the synthesis of related compounds .
Chemical Reactions Analysis
“4-Iodobenzoyl chloride” is known to react with imines and acetylenes mediated by isocyanides using palladium catalysis . It is also used in the preparation of N-(1-benzylpyrrolidin-3-yl)arylbenzamides .
Scientific Research Applications
Synthesis of Pyrroles
4-(4-Iodobenzoyl)-2-methylpyridine: is utilized in the synthesis of pyrroles. This process involves a reaction with imines and acetylenes, which is mediated by isocyanides using palladium catalysis . Pyrroles are significant in pharmaceuticals and agrochemicals due to their presence in numerous biologically active natural products.
Dopamine D4 Antagonists
The compound serves as a precursor in the preparation of N-(1-benzylpyrrolidin-3-yl)arylbenzamides . These are potential human dopamine D4 antagonists, which are of interest in the treatment of psychiatric disorders such as schizophrenia, Parkinson’s disease, and attention deficit hyperactivity disorder (ADHD).
Rotaxane Monomers
In materials science, 4-(4-Iodobenzoyl)-2-methylpyridine is employed to prepare 2rotaxane monomers and subsequently poly 2 rotaxanes . Rotaxanes are mechanically interlocked molecular architectures that have applications in the development of molecular machines and motors.
Polymer Modification
This chemical is important in the modification of poly(allylamine) to make the polymer X-ray visible . This application is particularly useful in medical imaging and diagnostics, where enhanced visibility of materials is crucial.
Mechanism of Action
Target of Action
Similar compounds such as 4-iodobenzyl alcohol and 1-(4-iodobenzoyl)-5-methoxy-2-methylindole-3-acetic acid have been found to interact with various biological targets
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of any compound, including 4-(4-Iodobenzoyl)-2-methylpyridine . Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets.
properties
IUPAC Name |
(4-iodophenyl)-(2-methylpyridin-4-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10INO/c1-9-8-11(6-7-15-9)13(16)10-2-4-12(14)5-3-10/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWPJATZUQHEQSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)C(=O)C2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Iodobenzoyl)-2-methylpyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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